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Compound of Interest

Compound Name: Isoamyl angelate

Cat. No.: B085175 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Isoamyl angelate, a naturally occurring ester, is a significant contributor to the characteristic

aroma of Roman chamomile (Chamaemelum nobile)[1][2]. Its distinct floral, fruity, and

chamomile-like scent profile makes it a molecule of great interest in sensory science research,

particularly in the fields of flavor and fragrance chemistry, food science, and pharmacology[1]

[3]. Understanding the sensory properties and underlying physiological mechanisms of

isoamyl angelate is crucial for its application in product development, quality control, and as a

potential therapeutic agent.

These application notes provide a comprehensive overview of the use of isoamyl angelate in

sensory science research. They include detailed experimental protocols for sensory evaluation

and instrumental analysis, a summary of its known sensory and physicochemical properties,

and a description of the general olfactory signaling pathway it likely activates.

Sensory and Physicochemical Properties of Isoamyl
Angelate
The sensory and physical characteristics of isoamyl angelate are fundamental to its

application in sensory research. While a specific odor detection threshold for isoamyl angelate
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is not readily available in the literature, data for the structurally similar ester, isoamyl acetate, is

provided for reference.

Table 1: Physicochemical Properties of Isoamyl Angelate

Property Value Reference

Synonyms

Angelic Acid Isoamyl Ester,

Isoamyl (Z)-2-Methyl-2-

butenoate

CAS Number 10482-55-0 [3]

Molecular Formula C10H18O2 [3]

Molecular Weight 170.25 g/mol [3]

Appearance
Colorless to almost colorless

clear liquid

Boiling Point 201 - 209 °C @ 760 mmHg [3]

Flash Point 80 °C [1][3]

Specific Gravity 0.889 - 0.894 @ 25 °C [3]

Solubility
Soluble in alcohol; Insoluble in

water
[3]

Table 2: Sensory Profile of Isoamyl Angelate and Related Esters
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Compound Odor Descriptors
Flavor/Odor
Threshold

Reference

Isoamyl angelate

Floral, fruity,

chamomile, warm-

herbaceous, wine-like,

ethereal, fresh

Not available [3]

Isoamyl acetate
Banana, fruity, estery,

pear drops

Air: 0.025 µL/L; Water:

0.017 mg/L
[4]

Isoamyl tiglate
Fresh, herbal, winey,

fruity, angelica
Not available [5]

Experimental Protocols
Protocol 1: Sensory Evaluation of Isoamyl Angelate
using Quantitative Descriptive Analysis (QDA)
This protocol outlines a method for the sensory profiling of isoamyl angelate using a trained

panel.

1. Objective: To identify and quantify the sensory attributes of isoamyl angelate.

2. Materials:

High-purity isoamyl angelate (>99.0% GC)

Odorless solvent (e.g., propylene glycol, mineral oil)

Glass sniffing jars with lids

Olfactory blotters (smelling strips)

Sensory evaluation software or paper ballots

Deionized water and unsalted crackers for palate cleansing

3. Panelist Selection and Training:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.thegoodscentscompany.com/data/rw1044991.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-Acetate
http://www.thegoodscentscompany.com/data/rw1005821.html
https://www.benchchem.com/product/b085175?utm_src=pdf-body
https://www.benchchem.com/product/b085175?utm_src=pdf-body
https://www.benchchem.com/product/b085175?utm_src=pdf-body
https://www.benchchem.com/product/b085175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recruit 10-12 individuals with normal olfactory acuity.

Screen panelists for their ability to detect and describe basic odors.

Train the panel over several sessions to develop a consensus vocabulary for the aroma of

isoamyl angelate and reference standards (e.g., chamomile essential oil, apple essence,

banana essence).

Familiarize panelists with the use of a line scale for intensity rating (e.g., a 15-cm line scale

anchored with "low" and "high").

4. Sample Preparation:

Prepare a series of dilutions of isoamyl angelate in the chosen solvent (e.g., 1%, 5%, and

10% v/v).

Pipette a standard volume (e.g., 1 mL) of each dilution onto an olfactory blotter placed in a

labeled sniffing jar.

Allow the solvent to evaporate for a set time (e.g., 10 minutes) before evaluation.

Prepare a blank solvent sample as a control.

5. Evaluation Procedure:

Conduct the evaluation in a well-ventilated, odor-free sensory laboratory.

Present the samples to the panelists in a randomized and balanced order.

Instruct panelists to sniff each sample and rate the intensity of each previously agreed-upon

descriptor on the line scale.

Provide panelists with a break of at least 2 minutes between samples to avoid olfactory

fatigue, during which they should cleanse their palate.

6. Data Analysis:

Measure the intensity ratings from the line scales.
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Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to

determine significant differences in attribute intensities between samples.

Use Principal Component Analysis (PCA) to visualize the sensory space and the

relationships between the samples and their attributes.

Protocol 2: Instrumental Aroma Analysis using Gas
Chromatography-Olfactometry (GC-O)
This protocol describes the use of GC-O to identify the odor-active compounds in a sample

containing isoamyl angelate, such as Roman chamomile essential oil.

1. Objective: To separate and identify the odor-active compounds in a sample and to

characterize the odor of isoamyl angelate as it elutes from the GC column.

2. Instrumentation and Materials:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactory

detection port (ODP).

Mass spectrometer (MS) for compound identification.

Capillary GC column suitable for essential oil analysis (e.g., DB-5ms, HP-INNOWax).

Roman chamomile essential oil.

High-purity isoamyl angelate standard.

Helium carrier gas.

Humidified air supply for the ODP.

3. GC-MS/O Parameters:

Injector: Split/splitless, temperature set at 250°C.

Oven Program: Start at 40°C, hold for 2 minutes, ramp at 5°C/min to 240°C, and hold for 10

minutes.
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Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Column Effluent Split: Split between the FID, MS, and ODP (e.g., 1:1:1).

FID Temperature: 250°C.

MS Parameters: Scan range 35-400 m/z, electron ionization at 70 eV.

ODP: Heated transfer line at 250°C, with a supply of humidified air.

4. Procedure:

Inject a diluted sample of Roman chamomile essential oil into the GC.

A trained assessor (or panel of assessors) sniffs the effluent from the ODP and records the

retention time and odor description of each detected aroma.

Simultaneously, record the FID chromatogram and MS data.

Inject the isoamyl angelate standard to confirm its retention time and odor description.

Calculate the Odor Activity Value (OAV) for isoamyl angelate by dividing its concentration in

the sample (determined by GC-FID with an external standard) by its odor threshold (if

available).

5. Data Analysis:

Identify the compounds corresponding to the odor events by matching their mass spectra

with a library (e.g., NIST) and by comparing their retention indices with literature values.

Create an aromagram by plotting the odor intensity or detection frequency against the

retention time.

Compare the aromagram with the FID chromatogram to identify the most potent odorants in

the sample.

Signaling Pathways and Experimental Workflows
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The perception of isoamyl angelate begins with its interaction with olfactory receptors in the

nasal cavity, triggering a signal transduction cascade that results in the sensation of smell.

General Olfactory Signaling Pathway
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Click to download full resolution via product page

Caption: General olfactory signaling pathway for an odorant.

The experimental workflow for the comprehensive sensory analysis of isoamyl angelate
involves both human sensory panels and instrumental analysis.
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Caption: Workflow for sensory and instrumental analysis.
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Conclusion
Isoamyl angelate is a valuable molecule for sensory science research due to its pleasant and

complex aroma profile. The protocols and information provided herein offer a framework for

researchers to conduct detailed sensory and instrumental analyses of this compound. By

combining quantitative descriptive analysis with gas chromatography-olfactometry, a

comprehensive understanding of the sensory characteristics of isoamyl angelate and its

contribution to the aroma of natural products like Roman chamomile can be achieved. Further

research is warranted to determine its specific odor detection threshold and to identify the

olfactory receptors with which it interacts, which will provide deeper insights into the

mechanisms of fruity and floral aroma perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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